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Compound of Interest

Compound Name: 2-Ethylthiazole

CAS No.: 15679-09-1

Cat. No.: B099673 Get Quote

Executive Summary
2-Ethylthiazole (CAS: 15679-09-1) is a volatile, heterocyclic aromatic compound used widely

as a pharmacophore in drug discovery and a high-value flavor intermediate.[1][2][3] While the

thiazole ring exhibits aromatic stability, the ethyl side chain and the nitrogen lone pair present

specific vulnerabilities to oxidative degradation and acid-base interactions.

This guide replaces generic "store cool and dry" advice with a field-validated preservation

system designed to maintain >98% purity over extended periods (12–24 months).

Part 1: Critical Storage Parameters (The "Why" and
"How")
The following parameters are non-negotiable for maintaining the integrity of 2-ethylthiazole.

1. Thermal Management & Flammability
Recommendation: Store at 2°C to 8°C in a dedicated flammables refrigerator.

The Science: 2-Ethylthiazole has a flash point of approx. 40–46°C (104–115°F).[2] Storing it

at ambient room temperature (25°C) keeps it dangerously close to its flash point, increasing

vapor pressure and the risk of ignition if a leak occurs. Refrigeration suppresses volatilization

(Vapor Pressure: ~6 mmHg at 25°C), preserving the concentration and reducing fire risk.
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Warning: Do not store in a standard consumer refrigerator. The internal light or thermostat

spark can ignite built-up vapors.[1] Use spark-proof/explosion-proof units only.[1]

2. Headspace Control (Inert Gas Overlay)
Recommendation: Blanket with Argon (preferred) or Nitrogen after every use.

The Science: The ethyl group at the C2 position acts similarly to a benzylic carbon. Over

time, oxygen in the headspace can initiate radical autoxidation at the

-carbon of the ethyl group, leading to the formation of peroxides and subsequent ring
instability.

Why Argon? Argon is heavier than air and settles over the liquid surface more effectively

than Nitrogen, creating a superior barrier against moisture and oxygen ingress.

3. Container Material & Closure
Recommendation: Amber Borosilicate Glass (Type I) with PTFE (Teflon)-lined caps.

Avoid: Polyethylene (PE) or Polypropylene (PP) bottles for long-term storage.

The Science: Thiazoles are organic solvents in their own right and can leach plasticizers

(phthalates) from standard plastics, contaminating your LC-MS background. Furthermore,

the molecule is photosensitive; amber glass prevents UV-induced yellowing (photo-

oxidation).[1]

Part 2: Troubleshooting Guide (Q&A)
Q1: The liquid in my stock bottle has turned from colorless to dark yellow/brown. Is it still

usable?

Diagnosis:Oxidative Polymerization. The color shift indicates the formation of N-oxides or

radical coupling products (dimers) triggered by light or oxygen exposure.

Action:

Perform a GC-MS check.[1] If the main peak area is >95% and impurities are resolved

from your target, it may be repurified via vacuum distillation.
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If used for sensitive bioassays (e.g., cell culture), discard the lot. The degradation products

can be cytotoxic or interfere with enzymatic assays.

Q2: I detect a "sour" or "sulfury" smell distinct from the usual nutty/green odor.

Diagnosis:Ring Opening/Hydrolysis. While the thiazole ring is stable, exposure to strong

acids or moisture over years can lead to ring cleavage, releasing thiols or thioamides.

Action: This is irreversible. Quarantine and dispose of the material immediately as hazardous

chemical waste.

Q3: My 100mL bottle now contains only 80mL, but the cap was tight. What happened?

Diagnosis:Vapor Transmission. 2-Ethylthiazole is volatile.[1] Standard screw caps often

loosen slightly due to thermal contraction in the fridge.

Prevention: Wrap the cap-neck junction with Parafilm M® or Teflon tape immediately after

closing to create a secondary vapor seal.[1]

Q4: Can I store 2-ethylthiazole in a freezer (-20°C)?

Analysis: Yes, but it is often unnecessary and carries risks. The freezing point is not well-

documented but is likely below -20°C. However, repeated freeze-thaw cycles can

compromise the bottle seal (expansion/contraction) and introduce condensation (water) into

the product upon opening.[1]

Verdict:2-8°C is optimal. Only use -20°C for single-use, sealed ampules.

Part 3: Validated Workflows (Visualized)
Workflow 1: Incoming QC & Storage Decision Tree
Caption: Logic flow for handling new shipments of 2-ethylthiazole to ensure long-term integrity.
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Workflow 2: Degradation Pathways & Prevention
Caption: Mechanistic view of environmental threats to the 2-ethylthiazole molecule.
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[1]
Part 4: Physicochemical Data Summary
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Property Value Storage Implication

CAS Number 15679-09-1
Unique identifier for inventory

tracking.[1]

Physical State
Liquid (Colorless to Pale

Yellow)

Any solid precipitate indicates

contamination or degradation.

[1]

Flash Point ~40°C - 46°C (Closed Cup)

High Risk. Must be stored in

flammables-rated cold storage.

[1]

Boiling Point 148°C @ 760 mmHg
Moderately volatile; cap

tightness is critical.[1]

Density 1.06 g/mL
Heavier than water; phase

separation checks are easy.[1]

Solubility
Alcohol (High), Water (Low ~2

g/L)

Keep dry; hygroscopic

tendencies are low but

possible.[1]

Odor Profile Nutty, Green, Vegetable
"Sour" or "Rotten Egg" notes

indicate failure.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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